Cas no 1807158-91-3 (Ethyl 3-cyano-2-difluoromethyl-4-ethylphenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethyl-4-ethylphenylacetate
• CAS No: 1807158-91-3
• MF: C₁₄H₁₅F₂NO₂
• MW: 267.27121090889
• CID: 5011132
• Update Time: 2025-06-09

Ethyl 3-cyano-2-difluoromethyl-4-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethyl-4-ethylphenylacetate

• Inchi： 1S/C14H15F2NO2/c1-3-9-5-6-10(7-12(18)19-4-2)13(14(15)16)11(9)8-17/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： LKAWBFRWHYBIHW-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=CC=1CC(=O)OCC)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-2-difluoromethyl-4-ethylphenylacetate

Comprehensive Overview of Ethyl 3-cyano-2-difluoromethyl-4-ethylphenylacetate (CAS No. 1807158-91-3)

Ethyl 3-cyano-2-difluoromethyl-4-ethylphenylacetate (CAS No. 1807158-91-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This ester derivative, characterized by its unique cyano and difluoromethyl functional groups, exhibits versatile reactivity, making it a valuable building block in synthetic chemistry. Its molecular structure, combining an ethylphenylacetate backbone with strategic substitutions, enables applications in drug discovery and material science. Researchers are increasingly exploring its potential in designing novel bioactive molecules, particularly in the context of enzyme inhibition and metabolic pathway modulation.

The growing interest in fluorinated compounds like Ethyl 3-cyano-2-difluoromethyl-4-ethylphenylacetate stems from their enhanced stability and bioavailability, traits highly sought after in modern medicinal chemistry. Fluorine incorporation, as seen in the difluoromethyl group, often improves lipophilicity and membrane permeability, addressing key challenges in drug delivery. Meanwhile, the cyano group offers a reactive handle for further derivatization, aligning with trends in fragment-based drug design (FBDD). These attributes position CAS No. 1807158-91-3 as a compound of interest for researchers investigating structure-activity relationships (SAR) in lead optimization.

In agrochemical applications, Ethyl 3-cyano-2-difluoromethyl-4-ethylphenylacetate demonstrates promise as a precursor for crop protection agents. Its structural motifs resonate with active ingredients used in pest control formulations, where fluorinated aromatic systems are known to enhance target specificity. Recent studies highlight its potential role in developing next-generation herbicides, particularly as the industry shifts toward compounds with lower environmental persistence. This aligns with global demands for sustainable agriculture solutions, a topic dominating search queries in green chemistry forums.

Synthetic accessibility is another advantage of CAS No. 1807158-91-3. The compound can be efficiently prepared via multistep organic synthesis involving Friedel-Crafts acylation followed by esterification and selective fluorination. Such protocols are frequently discussed in methodology development publications, reflecting the compound's utility in teaching advanced laboratory techniques. Its purity profile—often exceeding 98% by HPLC—makes it a reliable reference standard for analytical method validation, a critical aspect in quality control workflows.

From a commercial perspective, Ethyl 3-cyano-2-difluoromethyl-4-ethylphenylacetate caters to niche markets supplying fine chemicals for R&D. Procurement trends indicate rising demand from contract research organizations (CROs) and academic institutions focusing on heterocyclic chemistry. Suppliers frequently highlight its compatibility with high-throughput screening (HTS) platforms, addressing the pharmaceutical industry's need for diverse molecular scaffolds. These factors contribute to its steady presence in catalogs of specialty chemical vendors.

Ongoing research explores the compound's role in metal-catalyzed cross-coupling reactions, a hot topic in catalysis literature. The ethylphenylacetate moiety serves as an effective substrate for palladium-mediated transformations, enabling access to complex architectures. Such applications resonate with search trends around C-H activation and atom economy, underscoring its relevance in contemporary synthetic strategies. Additionally, computational studies modeling its electronic properties provide insights for materials science applications, particularly in organic electronics.

Regulatory considerations for CAS No. 1807158-91-3 emphasize compliance with REACH and GMP guidelines, ensuring safe handling in industrial settings. While not classified as hazardous under current standards, proper personal protective equipment (PPE) is recommended during manipulation, reflecting broader workplace safety discussions. The compound's environmental fate is also under scrutiny, with biodegradation studies gaining traction—a response to search engine queries about eco-friendly chemicals.

In summary, Ethyl 3-cyano-2-difluoromethyl-4-ethylphenylacetate (CAS No. 1807158-91-3) represents a multifaceted tool for chemists navigating drug discovery, agrochemical innovation, and methodological advances. Its structural features and synthetic versatility continue to inspire publications in high-impact journals, while commercial availability supports practical applications. As research evolves, this compound is poised to remain a subject of interest in both academic and industrial contexts, bridging gaps between molecular design and real-world problem-solving.